Cas no 1105231-23-9 (N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide)
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide
- 1105231-23-9
- VU0646167-1
- F5527-0077
- AKOS024512127
-
- Inchi: 1S/C22H21N5O3/c28-22(23-18-8-10-19(11-9-18)27(29)30)17-7-4-14-26(15-17)21-13-12-20(24-25-21)16-5-2-1-3-6-16/h1-3,5-6,8-13,17H,4,7,14-15H2,(H,23,28)
- InChI Key: JAOXXSMMGSHEGB-UHFFFAOYSA-N
- SMILES: O=C(C1CN(C2=CC=C(C3C=CC=CC=3)N=N2)CCC1)NC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 403.16443955g/mol
- Monoisotopic Mass: 403.16443955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 104Ų
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5527-0077-2μmol |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0077-5μmol |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0077-10μmol |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0077-20μmol |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0077-1mg |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0077-2mg |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0077-3mg |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0077-4mg |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0077-5mg |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5527-0077-10mg |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
1105231-23-9 | 10mg |
$79.0 | 2023-09-09 |
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide
Comprehensive Overview of N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide (CAS No. 1105231-23-9)
N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide (CAS No. 1105231-23-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine-3-carboxamide backbone and nitrophenyl and phenylpyridazin substituents, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a candidate for targeting specific biological pathways.
The structural complexity of N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide allows it to interact with various enzymes and receptors. Its piperidine moiety is a common pharmacophore found in many bioactive molecules, while the nitrophenyl group enhances its electronic properties, facilitating studies in medicinal chemistry. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they serve as valuable templates for virtual screening and molecular docking simulations.
In the context of current research, CAS No. 1105231-23-9 is often discussed alongside topics like structure-activity relationships (SAR) and small molecule inhibitors. These keywords are frequently searched by scientists and students alike, reflecting the growing demand for innovative therapeutic agents. The compound's potential role in addressing neurological disorders or inflammatory diseases has also been a subject of preliminary studies, though further validation is required.
From a synthetic perspective, the preparation of N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its purity and stability are critical for experimental reproducibility, making it a focal point for analytical chemistry techniques such as HPLC and mass spectrometry. These methods ensure the compound meets the stringent standards required for preclinical research.
The commercial availability of CAS No. 1105231-23-9 through chemical suppliers has facilitated its adoption in academic and industrial labs. However, researchers must consider factors like solubility, bioavailability, and toxicity when designing experiments. The compound's logP value and hydrogen bonding capacity are often analyzed to predict its behavior in biological systems, aligning with the broader focus on ADME (Absorption, Distribution, Metabolism, Excretion) properties in modern pharmacology.
In summary, N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide represents a promising scaffold for future drug development. Its integration into high-throughput screening platforms and cheminformatics databases underscores its relevance in contemporary science. As the field evolves, this compound may unlock new avenues for treating complex diseases, making it a subject of enduring interest.
1105231-23-9 (N-(4-nitrophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)